Cas no 62664-81-7 (Phenanthrene, 3-methyl-, compd. with 1,3,5-trinitrobenzene (1:1))

Phenanthrene, 3-methyl-, compd. with 1,3,5-trinitrobenzene (1:1) structure
62664-81-7 structure
Product Name:Phenanthrene, 3-methyl-, compd. with 1,3,5-trinitrobenzene (1:1)
CAS No:62664-81-7
MF:C21H15N3O6
MW:405.360305070877
CID:436119
PubChem ID:71384061
Update Time:2025-04-19

Phenanthrene, 3-methyl-, compd. with 1,3,5-trinitrobenzene (1:1) Chemical and Physical Properties

Names and Identifiers

    • Phenanthrene, 3-methyl-, compd. with 1,3,5-trinitrobenzene (1:1)
    • 3-methylphenanthrene,1,3,5-trinitrobenzene
    • 62664-81-7
    • 3-Methylphenanthrene--1,3,5-trinitrobenzene (1/1)
    • DTXSID10806338
    • Inchi: 1S/C15H12.C6H3N3O6/c1-11-6-7-13-9-8-12-4-2-3-5-14(12)15(13)10-11;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h2-10H,1H3;1-3H
    • InChI Key: ADTNJKFWPUUYDR-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O.C12=CC(C)=CC=C1C=CC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 405.09615
  • Monoisotopic Mass: 405.09608521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 0
  • Complexity: 449
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • PSA: 129.42
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